Cas no 946785-98-4 (4-(2-Chloro-5-methylphenoxy)-2-methylphenylamine)

• Product Name: 4-(2-Chloro-5-methylphenoxy)-2-methylphenylamine
• CAS No: 946785-98-4
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 4721764
• Update Time: 2023-08-15

4-(2-Chloro-5-methylphenoxy)-2-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLORO-5-METHYLPHENOXY)-2-METHYLPHENYLAMINE
• 4-(2-chloro-5-methylphenoxy)-2-methylaniline
• 4-(2-Chloro-5-methylphenoxy)-2-methylphenylamine

• Inchi： 1S/C14H14ClNO/c1-9-3-5-12(15)14(7-9)17-11-4-6-13(16)10(2)8-11/h3-8H,16H2,1-2H3
• InChI Key： UODWUWOUMAGPKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OC1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 247.076
• Monoisotopic Mass: 247.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2